Cas no 937640-83-0 (4,6-dimethyl-2H,3H-1lambda6-thieno3,4-d1,2thiazole-1,1,3-trione)

• Product Name: 4,6-dimethyl-2H,3H-1lambda6-thieno3,4-d1,2thiazole-1,1,3-trione
• CAS No: 937640-83-0
• MF: C₇H₇NO₃S₂
• MW: 217.265379190445
• CID: 6387328
• PubChem ID: 16640273
• Update Time: 2025-10-29

4,6-dimethyl-2H,3H-1lambda6-thieno3,4-d1,2thiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2H,3H-1lambda6-thieno3,4-d1,2thiazole-1,1,3-trione
• 937640-83-0
• 4,6-dimethyl-2H,3H-1lambda6-thieno[3,4-d][1,2]thiazole-1,1,3-trione
• EN300-1609790
• NCGC00238766-01
• AKOS000282318

• Inchi： 1S/C7H7NO3S2/c1-3-5-6(4(2)12-3)13(10,11)8-7(5)9/h1-2H3,(H,8,9)
• InChI Key： HQMACVBLJPOZQB-UHFFFAOYSA-N
• SMILES： S1(C2=C(C)SC(C)=C2C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 216.98673543g/mol
• Monoisotopic Mass: 216.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.9Ų

Additional information on 4,6-dimethyl-2H,3H-1lambda6-thieno3,4-d1,2thiazole-1,1,3-trione

Chemical Profile of 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione (CAS No. 937640-83-0)

The compound 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione (CAS No. 937640-83-0) represents a structurally intricate heterocyclic molecule with significant potential in pharmaceutical and chemical research. Its molecular framework combines a thiophene ring fused with a thiazole moiety, further functionalized by a trione group at the 1,1,3 positions. This unique arrangement imparts distinct electronic and steric properties that make it a valuable scaffold for developing novel bioactive molecules.

The thieno[3,4-d]thiazole core is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The presence of the trione functional group enhances the molecule's reactivity and potential for further derivatization, enabling the exploration of diverse pharmacological profiles. Recent studies have highlighted the importance of such fused heterocycles in modulating enzyme activity and receptor binding affinity.

In the context of contemporary research, compounds like 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione are being investigated for their role in addressing unmet medical needs. The thienothiazole scaffold has shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural motif's ability to penetrate biological membranes and engage with intracellular pathways makes it an attractive candidate for drug discovery efforts.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such complex molecules. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding interactions of 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione with target proteins. This approach has accelerated the identification of lead compounds for further optimization.

The synthesis of 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. Key steps typically include cyclization reactions that establish the thiophene-thiazole fusion followed by functionalization at the 1-position via trione formation. These synthetic strategies are often tailored to maximize yield and purity while maintaining regioselectivity.

From a biochemical perspective, the trione group in this compound can participate in hydrogen bonding interactions and redox processes within biological systems. This reactivity makes it a promising candidate for modulating metabolic pathways or interfering with disease-causing mechanisms. Preliminary in vitro studies have suggested that derivatives of this scaffold may exhibit inhibitory effects on certain kinases and transcription factors.

The pharmaceutical industry continues to explore novel heterocyclic compounds due to their diverse biological activities. The structural features of 4,6-dimethyl-2H,3H-1λ6-thieno[3,4-d]thiazole-1,1,3-trione align well with current trends toward polyheterocyclic scaffolds that offer enhanced pharmacological properties. Its potential as a starting point for drug development underscores its significance in synthetic and medicinal chemistry.

Future research directions may focus on exploring analogs of this compound to optimize its pharmacokinetic profile and reduce potential side effects. By modifying substituents at the 4 and 6 positions or introducing additional functional groups at other sites on the ring system, 4 ,6 -dimethyl -2 H , 3 H - 1 λ 6 -thieno [ 3 , 4 - d ] thiazole - 1 , 1 , 3 -trione could be further tailored for specific therapeutic applications.

The compound's unique structural features also make it an interesting subject for material science applications beyond traditional pharmaceuticals. Researchers are investigating how such molecules can influence material properties through their intermolecular interactions or by serving as precursors for functional polymers.

In summary, 4 ,6 -dimethyl -2 H , 3 H - 1 λ 6 -thieno [ 3 , 4 - d ] thiazole - 1 , 1 , 3 -trione (CAS No. 937640-83-0) is a structurally complex and biologically relevant molecule with broad applications in drug discovery and material science. Its unique heterocyclic framework and functional groups position it as a valuable scaffold for developing novel bioactive compounds that address current medical challenges.